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Compound of Interest

Compound Name: Antibacterial agent 140 chloride

Cat. No.: B15568567 Get Quote

Application Notes and Protocols: Antibacterial
Agent 140 Chloride
Disclaimer: The compound "Antibacterial agent 140 chloride" is not a recognized designation

in publicly available scientific literature. The following application notes and protocols are

provided as a representative template for researchers working with novel antibacterial agents.

The data presented is hypothetical and intended for illustrative purposes.

Introduction
Antibacterial Agent 140 Chloride (herein referred to as "Agent 140C") is a novel synthetic

small molecule with potential broad-spectrum antibacterial activity. These application notes

provide detailed protocols for in vitro evaluation of its antibacterial efficacy, including

determination of minimum inhibitory and bactericidal concentrations, time-kill kinetics, and anti-

biofilm activity.
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Property Value

Molecular Formula C₂₀H₂₅ClN₂O₃ (Hypothetical)

Molecular Weight 392.88 g/mol (Hypothetical)

Appearance White to off-white crystalline powder

Solubility

Soluble in DMSO (>50 mg/mL), Ethanol (>20

mg/mL), and sparingly soluble in water (<1

mg/mL)

Storage Store at -20°C, protect from light and moisture

In Vitro Antibacterial Activity
The in vitro antibacterial activity of Agent 140C was evaluated against a panel of clinically

relevant Gram-positive and Gram-negative bacteria.

Minimum Inhibitory Concentration (MIC) and Minimum
Bactericidal Concentration (MBC)
MIC and MBC values were determined using the broth microdilution method following Clinical

and Laboratory Standards Institute (CLSI) guidelines.

Table 1: MIC and MBC Values for Agent 140C
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Bacterial Strain Type MIC (µg/mL) MBC (µg/mL)

Staphylococcus

aureus (ATCC 29213)
Gram-positive 2 4

Enterococcus faecalis

(ATCC 29212)
Gram-positive 4 8

Streptococcus

pneumoniae (ATCC

49619)

Gram-positive 1 2

Escherichia coli

(ATCC 25922)
Gram-negative 8 16

Pseudomonas

aeruginosa (ATCC

27853)

Gram-negative 16 >32

Klebsiella

pneumoniae (ATCC

700603)

Gram-negative 8 16

Mechanism of Action (Hypothetical)
Agent 140C is hypothesized to function by inhibiting bacterial DNA gyrase and topoisomerase

IV, essential enzymes involved in DNA replication, transcription, and repair. This dual-targeting

mechanism can lead to the rapid cessation of cellular processes and eventual cell death.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Cell

DNA Replication & Repair

Agent 140C

DNA Gyrase

inhibition

Topoisomerase IV

inhibition

DNA Replication

enables

Cell Division

enables

Cell Death

disruption leads to

Click to download full resolution via product page

Caption: Hypothetical mechanism of Agent 140C inhibiting bacterial DNA replication.

Experimental Protocols
General Experimental Workflow
The following diagram outlines the general workflow for evaluating the in vitro antibacterial

properties of a novel compound like Agent 140C.
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Prepare Agent 140C Stock Solution
(in DMSO)

Perform Broth Microdilution
(2-fold serial dilutions)

Prepare Bacterial Inoculum
(0.5 McFarland)

Determine MIC
(Lowest concentration with no visible growth)

Plate samples from clear wells
on agar

Perform Time-Kill Assay
(at 1x, 2x, 4x MIC)

Perform Anti-Biofilm AssayDetermine MBC
(Lowest concentration with >99.9% killing)

Analyze and Report Data
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To cite this document: BenchChem. ["Antibacterial agent 140 chloride" for in vitro
antibacterial assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568567#antibacterial-agent-140-chloride-for-in-
vitro-antibacterial-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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